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Introduction

The Chan-Lam coupling is a powerful and versatile cross-coupling reaction for the formation of
carbon-heteroatom bonds, specifically aryl-nitrogen, aryl-oxygen, and aryl-sulfur bonds.[1][2]
This reaction typically involves the coupling of an arylboronic acid with an amine, alcohol, or
thiol, and is catalyzed by a copper salt, most commonly copper(ll) acetate.[3][4][5] A key
advantage of the Chan-Lam coupling is its operational simplicity; it can often be conducted at
room temperature, is tolerant of air and moisture, and generally requires milder conditions than
analogous palladium-catalyzed reactions like the Buchwald-Hartwig amination.[1][4][6] These
features, along with the low cost and low toxicity of copper catalysts, make the Chan-Lam
coupling an attractive methodology in organic synthesis, particularly in the fields of medicinal
chemistry and drug development for the synthesis of complex molecules.[3][7][8]

Catalytic Cycle

The proposed mechanism for the Chan-Lam coupling involves a Cu(ll)/Cu(lll) or a Cu(l)/Cu(lll)
catalytic cycle. A generally accepted pathway is illustrated below. The reaction is initiated by the
coordination of the nucleophile (amine, alcohol, or thiol) to the copper(ll) acetate. This is
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followed by transmetalation with the arylboronic acid to form a copper(ll)-aryl intermediate.
Oxidation to a transient Cu(lll) species, often facilitated by oxygen from the air, precedes the
reductive elimination of the desired product and regeneration of the active copper catalyst.[1][4]

[6]

Reactants
i Nucleophile Re-oxidation
i
|
i
|
i
i

Transmetalation

[Cu(I1)(OAc)(Nuc)] [Ar-Cu(I1)-Nuc] [Ar-Cu(l1)-Nuc]

Ar-B(OH)2

Reductive
Elimination

Click to download full resolution via product page
Caption: Proposed Catalytic Cycle for the Chan-Lam Coupling.

General Experimental Protocol

This protocol provides a general procedure for the Chan-Lam coupling reaction. The specific
conditions, such as solvent, base, temperature, and reaction time, may require optimization
depending on the specific substrates used.

Materials:

Arylboronic acid

Amine, alcohol, or thiol

Copper(ll) acetate (Cu(OAc)2)

Base (e.g., pyridine, triethylamine (EtsN), or diisopropylethylamine (DIPEA))
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e Solvent (e.g., dichloromethane (DCM), acetonitrile (MeCN), or dimethyl sulfoxide (DMSO))
e Molecular sieves (optional, but recommended for moisture-sensitive reactions)

e Round-bottom flask

o Magnetic stirrer and stir bar

 Inert atmosphere setup (optional, but can be beneficial for reproducibility)

Procedure:

To a dry round-bottom flask, add the arylboronic acid (1.0-2.0 equiv.), the amine, alcohol, or
thiol (1.0 equiv.), and copper(ll) acetate (1.0-2.0 equiv.).

« If using, add activated molecular sieves (e.g., 3A or 4A) to the flask.
o Add the appropriate solvent and then the base (2.0-3.0 equiv.).

« Stir the reaction mixture at room temperature or heat to the desired temperature (typically
ranging from room temperature to 120°C).[6]

» Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

» Upon completion, cool the reaction mixture to room temperature if it was heated.

 Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad
of celite to remove solid residues.

e Wash the filtrate with saturated aqueous sodium bicarbonate solution, water, and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel to afford the desired
coupled product.
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Experimental Workflow

The following diagram outlines a typical workflow for performing and analyzing a Chan-Lam
coupling reaction.
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Caption: General Experimental Workflow for Chan-Lam Coupling.
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Data Presentation: Representative Examples

The following tables summarize reaction conditions and outcomes for various Chan-Lam

couplings using copper(ll) acetate.

Table 1: C-N Bond Formation (N-Arylation)

Aminel
Arylbor .
. - Temp . Yield
Entry onic Base Solvent Time (h)
. Heteroc (°C) (%)
Acid
ycle
Phenylbo N o
1 ] ] Aniline Pyridine DCM RT 72 90
ronic acid
p- 2-
2 Tolylboro  Aminopyr  DIPEA DMSO 120 24 85[6]
nic acid idine
Phenylbo ) o
3 ) ) Imidazole  Pyridine DCM RT 48 92
ronic acid
4-
Methoxy Pyrrolidin
4 EtasN DCM RT 24 88
phenylbo e
ronic acid
Naphthyl
5 boronic Indole Pyridine DCM RT 48 75
acid

Table 2: C-O Bond Formation (O-Arylation)
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Arylbor .
] Alcohol/ Temp . Yield
Entry onic Base Solvent Time (h)
. Phenol (°C) (%)
Acid
Phenylbo
1 _ _ Phenol EtsN DCM RT 48 85[7]
ronic acid
4-
4-
Chloroph o
2 Methoxy Pyridine DCM RT 24 91
enylboro
) ) phenol
nic acid
Phenylbo  Benzyl
3 _ _ EtsN DCM RT 72 78
ronic acid  alcohol
3,5-
Dimethyl 1- o
4 Pyridine Toluene 80 24 65
phenylbo  Hexanol
ronic acid
(R)-(-)-2-
Phenylbo DCM/Me
5 _ _ Phenyl-1- DMAP RT 8 70[6]
ronic acid OH
propanol

Table 3: C-S Bond Formation (S-Arylation)

© 2026 BenchChem. All rights reserved.

7/13

Tech Support


https://books.rsc.org/books/edited-volume/1945/chapter/2579040/Chan-Lam-Coupling-Reaction-Copper-promoted-C
https://nrochemistry.com/chan-lam-coupling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16177461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Arylbor .
] . Temp ) Yield
Entry onic Thiol Base Solvent Time (h)
. (°C) (%)
Acid
Phenylbo  Thiophen
1 ) ) EtsN Toluene 80 12 94
ronic acid ol
4- 1-
2 Tolylboro  Dodecan  Pyridine DCM RT 24 89
nic acid ethiol
4-
2-
Fluoroph
3 Naphthal  EtsN Toluene 100 10 92
enylboro ]
] ) enethiol
nic acid
Benzyl
Phenylbo o
4 ] ] mercapta  Pyridine DCM RT 18 85
ronic acid
n
3-
Methoxy Thiophen
5 EtsN Toluene 80 12 96
phenylbo ol
ronic acid

Detailed Experimental Protocols
Protocol 1: Synthesis of N-Phenylaniline (C-N Coupling)

Materials:

Aniline (0.93 g, 10.0 mmol)

Pyridine (2.42 mL, 30.0 mmol)

Dichloromethane (DCM, 50 mL)

Phenylboronic acid (1.22 g, 10.0 mmol)

Copper(ll) acetate (1.82 g, 10.0 mmol)
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1 M HCI, Saturated NaHCOs solution, Brine

Anhydrous MgSOa

Silica gel for column chromatography

Hexanes/Ethyl acetate solvent system

Procedure:

e In a 100 mL round-bottom flask, dissolve phenylboronic acid and aniline in DCM.
o Add copper(ll) acetate and pyridine to the solution.

 Stir the mixture at room temperature for 72 hours.

e Monitor the reaction by TLC (3:1 Hexanes:Ethyl Acetate).

e Upon completion, dilute the reaction mixture with 50 mL of DCM and wash with 1 M HCI (2 x
30 mL), saturated NaHCOs solution (2 x 30 mL), and brine (1 x 30 mL).

» Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash column chromatography on silica gel using a gradient of
hexanes and ethyl acetate to yield N-phenylaniline as a white solid.

Protocol 2: Synthesis of Diphenyl Ether (C-O Coupling)

Materials:

Phenylboronic acid (2.44 g, 20.0 mmol)

Phenol (0.94 g, 10.0 mmol)

Copper(ll) acetate (1.82 g, 10.0 mmol)

Triethylamine (EtsN) (4.18 mL, 30.0 mmol)
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Dichloromethane (DCM, 50 mL)

Saturated NaHCOs solution, Brine

Anhydrous Na2S0a4

Silica gel for column chromatography

Hexanes/Ethyl acetate solvent system

Procedure:

e To a 100 mL round-bottom flask, add phenol, phenylboronic acid, and copper(ll) acetate.

o Add DCM followed by triethylamine.

« Stir the resulting mixture at room temperature for 48 hours.

e Monitor the reaction by TLC (9:1 Hexanes:Ethyl Acetate).

 After the reaction is complete, filter the mixture through a pad of celite, washing with DCM.
o Wash the filtrate with saturated NaHCOs solution (2 x 30 mL) and brine (1 x 30 mL).

» Dry the organic phase over anhydrous Na=SOa, filter, and remove the solvent in vacuo.

o Purify the residue by flash column chromatography (silica gel, hexanes/ethyl acetate) to
afford diphenyl ether.

Protocol 3: Synthesis of Phenyl Phenyl Sulfide (C-S
Coupling)

Materials:
e Phenylboronic acid (1.46 g, 12.0 mmol)
e Thiophenol (1.10 g, 10.0 mmol)

o Copper(ll) acetate (1.82 g, 10.0 mmol)
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o Triethylamine (EtsN) (2.79 mL, 20.0 mmol)
e Toluene (50 mL)

» Saturated NH4Cl solution, Brine

e Anhydrous MgSOa

« Silica gel for column chromatography

e Hexanes

Procedure:

e In a 100 mL round-bottom flask, combine thiophenol, phenylboronic acid, and copper(ll)
acetate in toluene.

e Add triethylamine to the mixture.

» Heat the reaction mixture to 80°C and stir for 12 hours.

e Monitor the reaction by TLC (Hexanes).

 After cooling to room temperature, filter the reaction mixture through celite.

o Wash the filtrate with saturated NH4Cl solution (2 x 25 mL) and brine (1 x 25 mL).
e Dry the organic layer with anhydrous MgSOa, filter, and concentrate.

» Purify the crude product by flash column chromatography using hexanes as the eluent to
give phenyl phenyl sulfide as a colorless oil.

Troubleshooting

e Low or No Conversion:

o Moisture: Ensure all glassware is dry and consider using anhydrous solvents and
molecular sieves, especially for C-O couplings.[7]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://books.rsc.org/books/edited-volume/1945/chapter/2579040/Chan-Lam-Coupling-Reaction-Copper-promoted-C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16177461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Activity of Copper Salt: Use a fresh bottle of copper(ll) acetate or a high-purity grade.

o Temperature: Some less reactive substrates may require heating.

o Base: The choice of base can be critical. Amine bases like pyridine or EtsN are common,
but inorganic bases may be effective in some cases.

e Byproduct Formation:

o Homocoupling of Boronic Acid: This is a common side reaction. Using a slight excess of
the boronic acid can sometimes be beneficial, but significant excess should be avoided.

o Oxidation of Nucleophile: The reaction is typically run in the presence of air as the oxidant,
but excessive oxidation of the starting material can occur. Running the reaction under an
inert atmosphere and adding a controlled amount of an oxidant can sometimes improve
results.

o Protodeboronation: This byproduct results from the replacement of the boronic acid group
with a hydrogen atom. Minimizing water content can help reduce this side reaction.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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